Cas no 126985-05-5 (3(2H)-Benzofuranone,2-[(3,5-dibromo-2,4-dihydroxyphenyl)methylene]-4,6-dihydroxy-)

• Product Name: 3(2H)-Benzofuranone,2-[(3,5-dibromo-2,4-dihydroxyphenyl)methylene]-4,6-dihydroxy-
• CAS No: 126985-05-5
• MF: C₁₅H₈Br₂O₆
• MW: 444.028423309326
• CID: 158710
• PubChem ID: 5288217
• Update Time: 2025-04-19

3(2H)-Benzofuranone,2-[(3,5-dibromo-2,4-dihydroxyphenyl)methylene]-4,6-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzofuranone,2-[(3,5-dibromo-2,4-dihydroxyphenyl)methylene]-4,6-dihydroxy-
• (2Z)-2-[(3,5-dibromo-2,4-dihydroxyphenyl)methylidene]-4,6-dihydroxy-1-benzofuran-3-one
• 3',5'-dibromo-2',4,4',6-tetrahydroxyaurone
• (2Z)-2-[(3,5-dibromo-2,4-dihydroxyphenyl)methylidene]-4,6-dihydroxy-1-benzofuran-3(2H)-one
• 3,5-Dbtha
• QT9515X0WW
• 105098-41-7
• DB07775
• 2-((3,5-Dibromo-2,4-dihydroxyphenyl)methylene)-4,6-dihydroxy-3(2H)-benzofuranone
• EMD-47021
• NS00069160
• 126985-05-5
• UNII-QT9515X0WW
• 3',5'-Dibromo-2',4,4',6'-Tetrahydroxy Aurone
• CHEBI:47414
• Q27096993
• PD005476
• 3(2H)-Benzofuranone, 2-((3,5-dibromo-2,4-dihydroxyphenyl)methylene)-4,6-dihydroxy-, (Z)-
• (Z)-3',5'-dibromo-2',4,4',6'-tetrahydroxyaurone

• Inchi： 1S/C15H8Br2O6/c16-7-1-5(13(20)12(17)14(7)21)2-10-15(22)11-8(19)3-6(18)4-9(11)23-10/h1-4,18-21H/b10-2-
• InChI Key： BRPKBUNFOZFULQ-SGAXSIHGSA-N
• SMILES： BrC1=C(C(=CC(=C1O)/C=C1/C(C2C(=CC(=CC=2O/1)O)O)=O)Br)O

Computed Properties

• Exact Mass: 441.86864
• Monoisotopic Mass: 441.868763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• Surface Charge: 0
• Tautomer Count: 171
• XLogP3: 4.1

Experimental Properties

• Density: 2.22
• Boiling Point: 616.4°Cat760mmHg
• Flash Point: 326.6°C
• Refractive Index: 1.847
• PSA: 107.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids